Cas no 217959-89-2 (Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-)

Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]- structure
217959-89-2 structure
Product Name:Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-
CAS No:217959-89-2
MF:C6HF6N
MW:201.069262266159
CID:1403865
PubChem ID:2782841
Update Time:2025-04-20

Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-
    • 2,3,5-trifluoro-4-(trifluoromethyl)pyridine
    • SCHEMBL12412354
    • FS-6042
    • 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine,97
    • 217959-89-2
    • STL556071
    • AKOS005254915
    • CS-0315681
    • BBL102272
    • J-506890
    • MFCD03840202
    • 2,3,5-TRIFLUORO-4-(TRIFLUOROMETHYL)PYRIDINE, 97
    • DTXSID20382335
    • MLFFFTHLIOLZFO-UHFFFAOYSA-N
    • DB-073898
    • 675602-93-4
    • 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine, 97%
    • Inchi: 1S/C6HF6N/c7-2-1-13-5(9)4(8)3(2)6(10,11)12/h1H
    • InChI Key: MLFFFTHLIOLZFO-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C=1F)F)F)(F)F

Computed Properties

  • Exact Mass: 312.99965
  • Monoisotopic Mass: 201.00131801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 22.12
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